Cas no 185945-91-9 (Benzamide, 5-fluoro-4-methyl-2-nitro-)

• Product Name: Benzamide, 5-fluoro-4-methyl-2-nitro-
• CAS No: 185945-91-9
• MF: C₈H₇FN₂O₃
• MW: 198.151185274124
• CID: 3830169
• PubChem ID: 85710439
• Update Time: 2025-04-22

Benzamide, 5-fluoro-4-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 5-fluoro-4-methyl-2-nitro-
• 5-Fluoro-4-methyl-2-nitrobenzamide
• 185945-91-9

• Inchi： 1S/C8H7FN2O3/c1-4-2-7(11(13)14)5(8(10)12)3-6(4)9/h2-3H,1H3,(H2,10,12)
• InChI Key： ONJCHCBIXVFGFU-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC(F)=C(C)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 198.04407025Da
• Monoisotopic Mass: 198.04407025Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88.9Ų